Cas no 1214341-74-8 (3-Chloro-2,5-di(pyridin-4-yl)pyridine)

• Product Name: 3-Chloro-2,5-di(pyridin-4-yl)pyridine
• CAS No: 1214341-74-8
• MF: C₁₅H₁₀ClN₃
• MW: 267.713001728058
• CID: 4909267
• Update Time: 2025-07-23

3-Chloro-2,5-di(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,5-di(pyridin-4-yl)pyridine
• 3-Chloro-2,5-di(pyridin-4-yl)pyridine

• Inchi： 1S/C15H10ClN3/c16-14-9-13(11-1-5-17-6-2-11)10-19-15(14)12-3-7-18-8-4-12/h1-10H
• InChI Key： QRMRAWKXPXXMIK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=CN=CC=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-Chloro-2,5-di(pyridin-4-yl)pyridine

Research Brief on 3-Chloro-2,5-di(pyridin-4-yl)pyridine (CAS: 1214341-74-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-2,5-di(pyridin-4-yl)pyridine (CAS: 1214341-74-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a central pyridine ring with chloro and pyridinyl substituents, exhibits unique electronic and steric properties that make it valuable for various applications, particularly in medicinal chemistry and drug discovery.

Recent studies have highlighted the potential of 3-Chloro-2,5-di(pyridin-4-yl)pyridine as a versatile building block for the synthesis of complex molecular architectures. Its rigid structure and multiple coordination sites make it particularly suitable for constructing metal-organic frameworks (MOFs) with potential applications in drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a ligand in creating novel platinum-based anticancer complexes with improved selectivity profiles.

In pharmaceutical research, this compound has shown promise as a kinase inhibitor scaffold. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 3-Chloro-2,5-di(pyridin-4-yl)pyridine exhibit strong binding affinities to several tyrosine kinases involved in cancer progression. The chloro substituent at the 3-position appears to play a crucial role in these interactions, suggesting opportunities for structure-activity relationship optimization.

The synthetic accessibility of 3-Chloro-2,5-di(pyridin-4-yl)pyridine has been significantly improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis route with excellent yield (82%) and purity (>99%), addressing previous challenges in large-scale production. This development is particularly important as it enables more extensive biological evaluation of this compound and its derivatives.

Emerging applications in chemical biology include its use as a fluorescent probe for studying protein-protein interactions. The extended π-conjugated system of 3-Chloro-2,5-di(pyridin-4-yl)pyridine provides favorable photophysical properties, as demonstrated in a recent ACS Chemical Biology publication where it was incorporated into FRET-based biosensors for real-time monitoring of enzymatic activity.

Safety and toxicological assessments of this compound are currently underway, with preliminary data from in vitro studies showing favorable cytotoxicity profiles at therapeutic concentrations. However, researchers caution that further in vivo studies are needed to fully evaluate its pharmacological potential and safety margins before clinical translation.

The unique combination of structural features in 3-Chloro-2,5-di(pyridin-4-yl)pyridine continues to inspire innovative applications across multiple domains of chemical biology and pharmaceutical science. Ongoing research is exploring its potential in areas ranging from antimicrobial development to neurodegenerative disease therapeutics, making it a compound worth watching in the coming years.